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Compound of Interest

Methyl 1-methyl-2-oxopyrrolidine-
Compound Name:
3-carboxylate

Cat. No.: B040679

Application Notes and Protocols for Methyl 1-
methyl-2-oxopyrrolidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis and potential further
reactions of Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate, a valuable building block in
organic synthesis and medicinal chemistry. The protocols are based on established chemical
transformations of similar compounds.

Physical and Chemical Properties

Property Value
Molecular Formula C7H11NOs3[1]
Molecular Weight 157.17 g/mol [1]
methyl 1-methyl-2-oxopyrrolidine-3-
UPAC Name c.sirbc:,xylate[l]y "
SMILES CN1CCC(C1=0)C(=0)0CJ1]
InChlKey NHLKVGYPYLXMBV-UHFFFAOYSA-N[1]
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Experimental Protocols
Protocol 1: Synthesis of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate via N-Methylation

This protocol describes the N-methylation of methyl 2-oxopyrrolidine-3-carboxylate. The
procedure is adapted from a general method for the N-alkylation of pyroglutamate esters,
which involves the deprotonation of the amide nitrogen with a strong base followed by reaction

with an alkylating agent.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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